Cas no 31053-96-0 (1-Chloro-2,4,5-trimethylbenzene)

1-Chloro-2,4,5-trimethylbenzene Properties

Names and Identifiers

• Benzene,1-chloro-2,4,5-trimethyl-
• 1-Chlor-2,4,5-trimethylbenzol
• 1-Chlor-2,4,5-trimethyl-benzol
• 1-chloro-2,4,5-trimethyl-benzene
• 2-Chlor-3,5,6-trimethyl-benzyol
• 2-Pyridinecarbonyl chloride, 5-chloro-
• 4-chloronicotinoyl chloride
• 5-Chloro-2-Pyridinecarbonyl chloride
• 5-chloropicolinoyl chloride
• 5-chloro-pyridine-2-carbonyl chloride
• 5-chloropyridinecarboxylic acid chloride
• 5-Chlor-pyridin
• AGN-PC-003QST
• CTK8D3773
• 1-chloro-2,4,5-trimethylbenzene
• NSC60053
• DTXSID10953159
• 1,2,4-trimethyl-5-chlorobenzene
• NSC-60053
• AKOS024340957
• NS00132930
• SCHEMBL2219302
• LJQDRBHJSRPHEP-UHFFFAOYSA-N
• 31053-96-0
• Benzene, 5-chloro-1,2,4-trimethyl
• +Expand

• InChIKey： LJQDRBHJSRPHEP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11Cl/c1-6-4-8(3)9(10)5-7(6)2/h4-5H,1-3H3
• SMILES： ClC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 154.05503
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 154.055
• Heavy Atom Count: 10
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0
• Refractive Index: 1.519
• Boiling Point: 213.9 °C at 760 mmHg
• Flash Point: 78.4 °C
• Density: 1.029